Cas no 95306-42-6 (3-Chloro-1-methyl-5,6-dihydroisoquinoline-4-carbonitrile)

• Product Name: 3-Chloro-1-methyl-5,6-dihydroisoquinoline-4-carbonitrile
• CAS No: 95306-42-6
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• CID: 1095053
• PubChem ID: 13295754
• Update Time: 2025-11-05

3-Chloro-1-methyl-5,6-dihydroisoquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-methyl-5,6-dihydroisoquinoline-4-carbonitrile
• 3-chloro-1-methyl-5,6-dihydro-4-isoquinolinecarbonitrile
• 95306-42-6
• 3-chloro-1-methyl-5,6-dihydro-isoquinoline-4-carbonitrile

• Inchi： 1S/C11H9ClN2/c1-7-8-4-2-3-5-9(8)10(6-13)11(12)14-7/h2,4H,3,5H2,1H3
• InChI Key： YFFBKRMQHQPXRN-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C2=C(C(C)=N1)C=CCC2

Computed Properties

• Exact Mass: 204.0454260g/mol
• Monoisotopic Mass: 204.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 36.7Ų

Additional information on 3-Chloro-1-methyl-5,6-dihydroisoquinoline-4-carbonitrile

Introduction to 3-Chloro-1-methyl-5,6-dihydroisoquinoline-4-carbonitrile (CAS No. 95306-42-6)

3-Chloro-1-methyl-5,6-dihydroisoquinoline-4-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 95306-42-6, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the isoquinoline family, a class of nitrogen-containing aromatic compounds known for their diverse biological activities and pharmacological relevance. The presence of a chloro substituent at the 3-position and a nitrile group at the 4-position, along with a methyl group at the 1-position, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and development.

The structural features of 3-Chloro-1-methyl-5,6-dihydroisoquinoline-4-carbonitrile contribute to its potential as an intermediate in synthesizing bioactive molecules. Isoquinoline derivatives have long been explored for their roles in various therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory agents. The chloro and nitrile functional groups enhance the molecule's reactivity, enabling further chemical modifications that can fine-tune its pharmacological properties. This flexibility is particularly advantageous in medicinal chemistry, where structural optimization is crucial for improving efficacy and reducing side effects.

In recent years, there has been growing interest in developing novel isoquinoline-based drugs due to their promising biological activities. For instance, studies have highlighted the potential of isoquinoline derivatives in inhibiting specific enzymes and receptors involved in disease pathways. The compound 3-Chloro-1-methyl-5,6-dihydroisoquinoline-4-carbonitrile has been investigated for its potential role in modulating these pathways, particularly in cancer therapy. Preclinical studies suggest that it may interfere with key signaling cascades that drive tumor growth and progression.

The nitrile group in 3-Chloro-1-methyl-5,6-dihydroisoquinoline-4-carbonitrile is particularly noteworthy for its ability to participate in various chemical reactions, such as hydrolysis to form carboxylic acids or reduction to amides. These transformations are commonly employed in drug synthesis to introduce additional functional groups that can enhance binding affinity or metabolic stability. The chloro substituent also serves as a handle for further derivatization, allowing chemists to explore different analogs with tailored properties.

Advances in computational chemistry have further accelerated the discovery of novel isoquinoline derivatives like 3-Chloro-1-methyl-5,6-dihydroisoquinoline-4-carbonitrile. Molecular modeling techniques enable researchers to predict the binding modes of these compounds with biological targets, providing insights into their potential therapeutic effects. These virtual screening approaches have been instrumental in identifying lead compounds for further experimental validation.

The synthesis of 3-Chloro-1-methyl-5,6-dihydroisoquinoline-4-carbonitrile typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce additional substituents at specific positions on the isoquinoline core.

In conclusion, 3-Chloro-1-methyl-5,6-dihydroisoquinoline-4-carbonitrile (CAS No. 95306-42-6) represents a promising scaffold for pharmaceutical development. Its unique structural features and reactivity make it a valuable intermediate for creating novel bioactive molecules with potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and synthetic possibilities, reinforcing its importance in the field of medicinal chemistry.